Cas no 88351-63-7 (b-Alanine, N-[3-(acetylamino)phenyl]-N-ethyl-, methyl ester)

• Product Name: b-Alanine, N-[3-(acetylamino)phenyl]-N-ethyl-, methyl ester
• CAS No: 88351-63-7
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• CID: 733868
• PubChem ID: 21515260
• Update Time: 2025-04-19

b-Alanine, N-[3-(acetylamino)phenyl]-N-ethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• b-Alanine, N-[3-(acetylamino)phenyl]-N-ethyl-, methyl ester
• methyl 3-(3-acetamido-N-ethylanilino)propanoate
• methyl N-[3-(acetylamino)phenyl]-N-ethyl-beta-alaninate
• NS00039256
• SCHEMBL11424229
• DTXSID30236991
• 88351-63-7
• EINECS 289-409-5
• Methyl N-(3-(acetylamino)phenyl)-N-ethyl-beta-alaninate

• Inchi： 1S/C14H20N2O3/c1-4-16(9-8-14(18)19-3)13-7-5-6-12(10-13)15-11(2)17/h5-7,10H,4,8-9H2,1-3H3,(H,15,17)
• InChI Key： AOEBDRLRNJNHSY-UHFFFAOYSA-N
• SMILES： O(C)C(CCN(C1C=CC=C(C=1)NC(C)=O)CC)=O

Computed Properties

• Exact Mass: 264.14739250g/mol
• Monoisotopic Mass: 264.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.149
• Boiling Point: 460.3°C at 760 mmHg
• Flash Point: 232.2°C
• Refractive Index: 1.567